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Compound Focus: Glyceryl 1-monooctanoate

CAS No.: 502-54-5

Cat. No.: S536006

Get Quote

This section provides the fundamental identifiers and properties of the compound.

Property Details

IUPAC Name 2,3-dihydroxypropyl octanoate [1]

Molecular
Formula

C₁₁H₂₂O₄ [1] [2]

Molecular
Weight

218.29 g/mol [1] [2]

CAS Number 26402-26-6 (primary); 502-54-5 [1] [3] [2]

FDA UNII MCF579Z59B [1]

Lipid Number MG 8:0 [2]

Canonical
SMILES

CCCCCCCC(=O)OCC(CO)O [1]

InChI Key GHBFNMLVSPCDGN-UHFFFAOYSA-N [1]

Purity >99% (Research Grade) [2]
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Property Details

Physical State Liquid [2]

Other Names Monocaprylin, Glycerol Monooctanoate, Glyceryl Monocaprylate, Capmul MCM-C8,

Moctanin [1] [4] [2]

Pharmaceutical Applications & History

Glyceryl Monocaprylate has a specific and well-documented history in pharmaceutical development.

Medical Indication: It is a cholesterol solvent used as a therapeutic agent for the dissolution of
retained cholesterol gallstones following cholecystectomy. It is typically administered via bile duct
infusion when mechanical stone removal has been unsuccessful or is impossible [1] [4].

Regulatory Status: Moctanin (monooctanoin) was approved by the U.S. FDA on October 29, 1985. It
has since been discontinued for marketing, though it remains a compound of significant research

interest [4].
Efficacy and Safety: Clinical use has shown that complete gallstone dissolution occurs in

approximately 50-75% of patients. The most common side effects are gastrointestinal, including
anorexia, nausea, vomiting, diarrhea, and abdominal pain. Serious complications, though less

common, can arise from drug absorption or tissue infiltration [4].

The following diagram illustrates the clinical decision pathway for its use.
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Patient with Retained
Cholesterol Gallstones

First-Line Treatment:
Mechanical Stone Removal

Mechanical Removal
Successful?

Consider Treatment Complete

 Yes

Mechanical Removal Unsuccessful
or Impossible

 No

Consider Monooctanoin Therapy
(Bile Duct Infusion)

Therapeutic Outcome:
~50-75% Stone Dissolution

Monitor for GI Side Effects:
Nausea, Vomiting, Diarrhea, Pain

Click to download full resolution via product page

Experimental Data and Supplier Information

For research purposes, here are the physical property estimates and supplier details available.

Parameter Value / Description

Boiling Point 339.95 °C @ 760.00 mm Hg (est) [3]

Flash Point 123.4 °C (est) [3]
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Parameter Value / Description

logP (o/w) 1.915 (est) [3]

Water Solubility 1229 mg/L @ 25 °C (est) [3]

Documentation Certificate of Analysis (typical for research suppliers) [2]

Sample Suppliers Larodan (Research Grade), BOC Sciences, TCI America [3] [2]

Comparison with a Common Structural Analog:
Glycerol Monostearate

It is useful to contrast Glyceryl Monocaprylate with its longer-chain analog, Glycerol Monostearate (GMS),

a common emulsifier.

Feature
Glyceryl Monocaprylate (MG
8:0)

Glycerol Monostearate (GMS) (MG 18:0)

Chain Length Medium-chain (C8) [1] [2] Long-chain (C18) [5] [6]

Molecular
Formula

C₁₁H₂₂O₄ [1] C₂₁H₄₂O₄ [5] [6]

Molecular Weight 218.29 g/mol [1] 358.56 g/mol [5] [6]

Physical State Liquid [2] White, waxy solid [5] [7]

Primary Industry
Use

Pharmaceutical (gallstone

dissolution) [4]

Food, Cosmetics, Pharmaceuticals

(emulsifier) [5] [7]

Main Function Cholesterol solvent [4] Emulsifier, thickening, anticaking, stabilizer

[5] [7]

Experimental Protocol Outline
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While the search results do not contain a step-by-step methodology for gallstone dissolution experiments, the

clinical use provides a framework for core experimental design.

Sample Preparation

1. In-vitro Model Setup
(Cholesterol Stones in Bile-mimic Solution)

2. Compound Administration
(Infuse Monooctanoin Solution)

3. Environmental Control
(Maintain at 37°C with continuous agitation)

4. Monitoring & Data Collection
(Measure stone mass/size over time

Monitor solution composition)

5. Endpoint Analysis
(Confirm stone dissolution %

and characterize remnants)

Click to download full resolution via product page

Key Experimental Considerations:

In-vitro Model: Experiments typically involve creating an in-vitro model using human or synthetic
cholesterol gallstones immersed in a solution that mimics bile [4].

Compound Administration: The Monooctanoin (e.g., Capmul 8210) is infused into the model
system. The purity of the compound used is critical, with research-grade material often being >95% to

>99% [4] [2].
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Environmental Control: The experiment must be conducted under controlled physiological

conditions, typically at 37°C (body temperature), often with continuous, gentle agitation to simulate
natural flow and improve contact [4].

Monitoring: The primary metric is the reduction in gallstone mass or size over time. The process
should also monitor for any changes in the solution's chemistry and the formation of any intermediate

byproducts [4].
Safety and Side Effects: Even in vitro, the experimental design should account for the known clinical

side effects, such as potential tissue irritation, which informs the concentration and exposure time
used in the models [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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